Cas no 1017782-77-2 (1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid)

• Product Name: 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid
• CAS No: 1017782-77-2
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• MDL: MFCD09972249
• CID: 4567521
• Update Time: 2025-08-05

1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid
• 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid

• MDL： MFCD09972249
• Inchi： 1S/C11H14ClN3O2/c1-7-13-9(12)6-10(14-7)15-4-2-8(3-5-15)11(16)17/h6,8H,2-5H2,1H3,(H,16,17)
• InChI Key： VWJQDRLTIJHYMP-UHFFFAOYSA-N
• SMILES： N1(C2C=C(Cl)N=C(C)N=2)CCC(C(O)=O)CC1

Experimental Properties

• Melting Point: 210-212°

1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid

Professional Introduction to 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic Acid (CAS No. 1017782-77-2)

1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid, with the CAS number 1017782-77-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The piperidinecarboxylic acid moiety, combined with the pyrimidine ring system, provides a versatile scaffold for further chemical modifications and biological evaluations.

The structural framework of 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid encompasses both aromatic and heterocyclic functionalities, which are well-documented for their role in modulating biological pathways. The presence of a chloro substituent at the 6-position of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the methyl group at the 2-position contributes to the compound's overall stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrimidine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The piperidinecarboxylic acid moiety is particularly noteworthy, as it is commonly found in bioactive molecules that exhibit favorable pharmacokinetic profiles. This feature makes 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid a compelling candidate for further investigation.

Recent studies have highlighted the importance of pyrimidine-based scaffolds in drug discovery. For instance, derivatives of pyrimidine have been reported to inhibit kinases and other enzymes involved in cancer progression. The chloro-substituted pyrimidines, in particular, have demonstrated potent activity against certain tumor cell lines. This observation aligns with the growing body of evidence suggesting that structural modifications at specific positions within the pyrimidine ring can significantly influence biological activity.

The synthesis of 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the piperidinecarboxylic acid group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently.

The compound's potential applications extend beyond its role as a synthetic intermediate. Preliminary biological assays have suggested that 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings warrant further exploration through more comprehensive pharmacological studies. The versatility of its structural motif allows for easy derivatization, enabling researchers to tailor its properties for specific therapeutic targets.

In conclusion, 1-(6-Chloro-2-methyl-4-pyrimidinyl)-4-piperidinecarboxylic acid represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activity. Its combination of a piperidinecarboxylic acid moiety with a chlorosubstituted pyrimidine ring offers a rich foundation for drug development. As research continues to uncover new therapeutic opportunities, this compound is poised to play a significant role in addressing unmet medical needs.